Cas no 1048920-62-2 (1-(3-Chloro-phenyl)-piperidin-4-ylamine)

• Product Name: 1-(3-Chloro-phenyl)-piperidin-4-ylamine
• CAS No: 1048920-62-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5058757
• Update Time: 2025-10-25

1-(3-Chloro-phenyl)-piperidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-phenyl)-piperidin-4-ylamine
• 1-(3-chlorophenyl)piperidin-4-ylamine

• Inchi： 1S/C11H15ClN2/c12-9-2-1-3-11(8-9)14-6-4-10(13)5-7-14/h1-3,8,10H,4-7,13H2
• InChI Key： VZIXOVBFQLIMME-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3

Additional information on 1-(3-Chloro-phenyl)-piperidin-4-ylamine

Recent Advances in the Study of 1-(3-Chloro-phenyl)-piperidin-4-ylamine (CAS: 1048920-62-2)

1-(3-Chloro-phenyl)-piperidin-4-ylamine (CAS: 1048920-62-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis methods, and its role as a key intermediate in the development of novel drugs. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

One of the primary areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in the development of ligands for various receptors, including serotonin and dopamine receptors, which are critical targets for treating neurological disorders. The structural flexibility of 1-(3-Chloro-phenyl)-piperidin-4-ylamine allows for modifications that can enhance binding affinity and selectivity, making it a valuable tool in drug discovery.

Recent studies have also investigated the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary data suggest that it exhibits favorable bioavailability and metabolic stability, which are essential characteristics for drug candidates. Additionally, in vitro and in vivo studies have demonstrated its potential efficacy in modulating specific biochemical pathways, further underscoring its therapeutic potential.

Another significant advancement is the development of more efficient synthetic routes for 1-(3-Chloro-phenyl)-piperidin-4-ylamine. Researchers have optimized reaction conditions to improve yield and purity, reducing the cost and time associated with its production. These improvements are crucial for scaling up the synthesis process to meet the demands of preclinical and clinical studies.

In conclusion, 1-(3-Chloro-phenyl)-piperidin-4-ylamine (CAS: 1048920-62-2) continues to be a compound of great interest in the field of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising pharmacological properties, positions it as a key player in the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine.